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Compound of Interest

1,2-O-Dilinoleoyl-3-O-Beta-D-
Compound Name:

Galactopyranosylracglycerol

cat. No.: B3026780

An In-depth Technical Guide to 1,2-dilinoleoyl-3-O-(beta-d-galactopyranosyl)-sn-glycerol and its
Role in Plant Biology

This guide provides a comprehensive overview of 1,2-dilinoleoyl-3-O-(beta-d-
galactopyranosyl)-sn-glycerol, a significant galactolipid in plant biology. It is intended for
researchers, scientists, and professionals in drug development, offering detailed information on
its nomenclature, biochemical properties, and involvement in critical signaling pathways.

Nomenclature and Synonyms

1,2-dilinoleoyl-3-O-(beta-d-galactopyranosyl)-sn-glycerol is a mouthful, and as such, a variety
of synonyms and abbreviations are used in scientific literature and chemical databases.
Understanding these is crucial for a comprehensive literature search.

Commonly, it is referred to as Monogalactosyldiacylglycerol (MGDG) with the specific acyl
chains denoted as MGDG (18:2/18:2), where "18:2" signifies the carbon number and number of
double bonds in the linoleoyl fatty acid chains.

Table of Synonyms:
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Type Namel/ldentifier

[(2S9)-2-[(9Z,12Z)-octadeca-9,12-dienoylJoxy-3-
) [(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-
Systematic IUPAC Name
(hydroxymethyl)oxan-2-ylJoxypropyl] (92,122)-

octadeca-9,12-dienoate[1]

Common Abbreviation 18:2-18:2-MGDG[1]

MGDG(18:2/18:2)

1,2-di-(92,12Z-octadecadienoyl)-3-(beta-D-
galactosyl)-sn-glycerol[1]

Other Chemical Names

1,2-dilinoleoyl-3-O-p-D-galactopyranosyl-sn-

glycerol

1,2-(9Z,12Z-octadecadienoyl)-3-O-beta-D-

galactosyl-sn-glycerol[1]

Monogalactosyldilinoleoylglycerol

Database Identifiers CHEBI:90506[1]

PubChem CID: 90657255[1]

Biochemical and Biophysical Properties

This galactolipid is a primary constituent of thylakoid membranes in plant chloroplasts, playing
a vital role in photosynthesis.[2][3] Thylakoid membranes are predominantly composed of
uncharged galactolipids, with MGDG accounting for approximately 50% of the total lipid
content.[2][3]

Table of Quantitative Data:
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Property Value/Range Organism/System Reference
_ ~50% MGDG, ~25-
Thylakoid Membrane
N 30% DGDG, ~5-12% Plants (general) [2][3]
Composition
SQDG, ~5-12% PG
Varies by species and
) conditions. Often rich
Fatty Acid )
N in polyunsaturated o .
Composition of S ) Undaria pinnatifida [4]
fatty acids like linoleic
MGDG

acid (18:2) and a-

linolenic acid (18:3).

IC50 Value (related

compound)

21 pM (for 1,2-di-O-a-
linolenoyl-3-O-f3-
galactosyl-sn-glycerol
as a superoxide

generation inhibitor)

Differentiated HL-60

cells

[5]

Role in Signaling Pathways

1,2-dilinoleoyl-3-O-(beta-d-galactopyranosyl)-sn-glycerol is not just a structural lipid; it is also a

key player in plant defense signaling, particularly in the biosynthesis of jasmonic acid and the

systemic acquired resistance (SAR) pathway.

Jasmonic Acid (JA) Biosynthesis

The polyunsaturated fatty acids, such as linoleic acid, esterified to the glycerol backbone of

MGDG serve as precursors for the synthesis of jasmonic acid, a critical hormone in plant

defense against herbivores and certain pathogens. An increased MGDG to DGDG

(digalactosyldiacylglycerol) ratio has been shown to be a primary cause of JA overproduction.

[6][7]
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Allene Oxide Cyclase (AOC)

Allene Oxide Synthase (AOS)

Lipoxygenase (LOX)

MGDG (1,2-dilinoleoyl-3-O-B-D-galactosyl-sn-glycerol) l—“&>| Linoleic Acid (18:2) |ﬂ>| 13-Hydroperoxyoctadecatrienoic acid (13-HPOT) |M>| 12-oxophytodienoic acid (OPDA) B Jasmonic Acid (JA)

Pathogen Infection

Nitric Oxide (NO) Production

:

MGDG Metabolism

:

Azelaic Acid (AzA) & Glycerol-3-Phosphate (G3P) Biosynthesis

Long-Distance Signaling

Systemic Acquired Resistance (SAR) Induction
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Sample Preparation

Plant Material
(e.g., leaves)

Y

Lipid Extraction

Analysis Biological Investigation
Y
Thin-Layer Chromatography (TLC) High-Performance Liquid Chromatography (HPLC) Signaling Pathway Analysis
(Qualitative) (Quantitative) (e.g., Western Blot, gqPCR)

v \

Mass Spectrometry (MS) Functional Assays
(Structural Elucidation) (e.g., Pathogen resistance, Herbivory assays)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Synonyms for 1,2-dilinoleoyl-3-O-(beta-d-
galactopyranosyl)-sn-glycerol.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026780#synonyms-for-1-2-dilinoleoyl-3-o-beta-d-
galactopyranosyl-sn-glycerol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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